N-[2-[(5-cyanopyridin-2-yl)amino]ethyl]-3-fluoro-4-methylbenzamide

• IUPAC Name: N-[2-[(5-cyanopyridin-2-yl)amino]ethyl]-3-fluoro-4-methylbenzamide
• InChI: InChI=1S/C16H15FN4O/c1-11-2-4-13(8-14(11)17)16(22)20-7-6-19-15-5-3-12(9-18)10-21-15/h2-5,8,10H,6-7H2,1H3,(H,19,21)(H,20,22)
• InChI Key: BPVOVPYMUMXSDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCNC2=NC=C(C=C2)C#N)F
• Molecular Formula: C16H15FN4O
• Molecular Weight: 298.31 g/mol

Description

N-[2-[(5-cyanopyridin-2-yl)amino]ethyl]-3-fluoro-4-methylbenzamide, also known as Compound A, is a small molecule drug that has been developed for its potential therapeutic applications. This compound has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of N-[2-[(5-cyanopyridin-2-yl)amino]ethyl]-3-fluoro-4-methylbenzamide A is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in inflammation, cancer, and viral infections. Specifically, N-[2-[(5-cyanopyridin-2-yl)amino]ethyl]-3-fluoro-4-methylbenzamide A has been found to inhibit the NF-κB signaling pathway, which is a key pathway involved in inflammation and cancer. It has also been found to inhibit the replication of various viruses, including influenza and COVID-19.
Biochemical and Physiological Effects:
N-[2-[(5-cyanopyridin-2-yl)amino]ethyl]-3-fluoro-4-methylbenzamide A has been found to have several biochemical and physiological effects. It has been found to inhibit the production of various inflammatory cytokines, such as TNF-α and IL-6. It has also been found to inhibit the proliferation of cancer cells and induce apoptosis. In addition, N-[2-[(5-cyanopyridin-2-yl)amino]ethyl]-3-fluoro-4-methylbenzamide A has been found to inhibit the replication of various viruses, including influenza and COVID-19.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-[(5-cyanopyridin-2-yl)amino]ethyl]-3-fluoro-4-methylbenzamide A in lab experiments is its wide range of biological activities. It has been found to have anti-inflammatory, anti-cancer, and anti-viral properties, which makes it a versatile compound for studying various biological processes. Another advantage is its relatively low toxicity, which makes it a safe compound to work with in lab experiments. However, one limitation of using N-[2-[(5-cyanopyridin-2-yl)amino]ethyl]-3-fluoro-4-methylbenzamide A in lab experiments is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the research on N-[2-[(5-cyanopyridin-2-yl)amino]ethyl]-3-fluoro-4-methylbenzamide A. One direction is to further investigate its mechanism of action, particularly its interactions with various signaling pathways involved in inflammation, cancer, and viral infections. Another direction is to optimize its synthesis method to improve the yield and purity of the final product. Additionally, further studies are needed to evaluate the efficacy of N-[2-[(5-cyanopyridin-2-yl)amino]ethyl]-3-fluoro-4-methylbenzamide A in animal models and clinical trials for the treatment of various diseases. Finally, the development of novel derivatives of N-[2-[(5-cyanopyridin-2-yl)amino]ethyl]-3-fluoro-4-methylbenzamide A with improved biological activities and pharmacokinetic properties is another future direction for the research on this compound.

Synthesis Methods

The synthesis of N-[2-[(5-cyanopyridin-2-yl)amino]ethyl]-3-fluoro-4-methylbenzamide A involves several steps, starting from commercially available starting materials. The first step involves the synthesis of 5-cyanopyridine-2-amine, which is then reacted with 3-fluoro-4-methylbenzoyl chloride to produce the intermediate compound. The final step involves the reaction of the intermediate compound with 2-(2-aminoethylamino)ethanol to produce N-[2-[(5-cyanopyridin-2-yl)amino]ethyl]-3-fluoro-4-methylbenzamide A. The overall yield of the synthesis is around 20%, and the purity of the final product is greater than 99%.

Scientific Research Applications

N-[2-[(5-cyanopyridin-2-yl)amino]ethyl]-3-fluoro-4-methylbenzamide A has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory properties, which makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. It has also been found to have anti-cancer properties, which makes it a potential candidate for the treatment of various types of cancer. In addition, N-[2-[(5-cyanopyridin-2-yl)amino]ethyl]-3-fluoro-4-methylbenzamide A has been found to have anti-viral properties, which makes it a potential candidate for the treatment of viral infections such as influenza and COVID-19.